Cas no 1004193-19-4 (1-(3-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid)

• Product Name: 1-(3-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid
• CAS No: 1004193-19-4
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• MDL: MFCD04967915
• CID: 3058408
• PubChem ID: 7017315
• Update Time: 2025-11-02

1-(3-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid
• AKOS B016859
• ART-CHEM-BB B016859
• 1-(3-CHLORO-PHENOXYMETHYL)-1 H-PYRAZOLE-3-CARBOXYLIC ACID
• STK312778
• CS-0262764
• 1-((3-Chlorophenoxy)methyl)-1H-pyrazole-3-carboxylicacid
• 1-(3-chlorophenoxymethyl)-1H-pyrazole-3-carboxylic acid
• MFCD04967915
• BBL038955
• 1-[(3-chlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid
• EN300-83681
• 1-((3-Chlorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid
• AKOS000306484
• 1-(3-CHLOROPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
• 1004193-19-4
• EQB19319
• 1-[(3-chlorophenoxy)methyl]pyrazole-3-carboxylic Acid
• 1-(3-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid

• MDL： MFCD04967915
• Inchi： 1S/C11H9ClN2O3/c12-8-2-1-3-9(6-8)17-7-14-5-4-10(13-14)11(15)16/h1-6H,7H2,(H,15,16)
• InChI Key： WUGZGUATQQXXSP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OCN1C=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 252.03017g/mol
• Monoisotopic Mass: 252.03017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 252.65g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

1-(3-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(3-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid

Comprehensive Overview of 1-(3-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 1004193-19-4)

1-(3-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 1004193-19-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyrazole-carboxylic acid backbone and 3-chlorophenoxy substituent, serves as a versatile intermediate in the synthesis of biologically active molecules. Its structural features make it a valuable candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in 1-(3-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid is driven by its potential applications in addressing modern challenges such as antimicrobial resistance and sustainable crop protection. Researchers are actively exploring its role in designing novel antimicrobial agents and herbicides, aligning with the global demand for innovative solutions in healthcare and agriculture. The compound's CAS No. 1004193-19-4 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

From a chemical perspective, 1-(3-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid exhibits intriguing reactivity due to the presence of both carboxylic acid and pyrazole functional groups. These moieties enable diverse derivatization strategies, making the compound a cornerstone in the synthesis of heterocyclic derivatives. Its 3-chlorophenoxy moiety further enhances its lipophilicity, which is crucial for optimizing pharmacokinetic properties in drug design.

In the context of green chemistry, 1-(3-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid has been studied for its potential to reduce environmental impact. Researchers are investigating eco-friendly synthetic routes to produce this compound, addressing the increasing demand for sustainable chemical processes. This aligns with the broader industry trend toward green synthesis and biodegradable materials, topics that dominate current scientific discourse.

The compound's CAS No. 1004193-19-4 is also associated with advancements in computational chemistry. Molecular docking and QSAR studies have been employed to predict its interactions with biological targets, accelerating the discovery of new therapeutic agents. Such computational approaches are highly sought after in the era of AI-driven drug discovery, where efficiency and precision are paramount.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of 1-(3-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid may exhibit antiproliferative activity, making them promising candidates for oncology applications. This has sparked discussions in scientific forums about its mechanism of action and structure-activity relationships, further highlighting its significance.

In summary, 1-(3-Chlorophenoxy)methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 1004193-19-4) represents a multifaceted compound with broad applicability in modern science. Its structural versatility, combined with its potential in drug discovery, agrochemical development, and sustainable chemistry, ensures its continued relevance in research and industry. As scientific inquiry evolves, this compound is poised to play a pivotal role in addressing some of the most pressing challenges of our time.